Ethyl 2-cyano-3-oxo-3-phenylpropanoate

• IUPAC Name: ethyl 2-cyano-3-oxo-3-phenylpropanoate
• InChI: InChI=1S/C12H11NO3/c1-2-16-12(15)10(8-13)11(14)9-6-4-3-5-7-9/h3-7,10H,2H2,1H3
• InChI Key: CXMQFPHQYBORTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C#N)C(=O)C1=CC=CC=C1
• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol

Description

Ethyl 2-cyano-3-oxo-3-phenylpropanoate is a chemical compound that belongs to the class of α-cyanoacrylates. It is commonly used in the field of organic chemistry as a reagent for the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of Ethyl 2-cyano-3-oxo-3-phenylpropanoate involves the formation of a Michael adduct between the α,β-unsaturated carbonyl group of the compound and a nucleophile such as an amine or alcohol. The resulting intermediate undergoes cyclization to form the desired product. The reaction is typically catalyzed by a base such as piperidine or pyridine, which deprotonates the α-carbon of the ethyl acetoacetate to initiate the reaction.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that the compound exhibits low toxicity and has been found to be relatively safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 2-cyano-3-oxo-3-phenylpropanoate in laboratory experiments is its versatility in the synthesis of various organic compounds. Additionally, the compound is relatively easy to synthesize and purify, making it a convenient reagent for use in the laboratory. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the use of Ethyl 2-cyano-3-oxo-3-phenylpropanoate in scientific research. One potential area of research is the synthesis of novel α,β-unsaturated ketones and chalcones with enhanced biological activities. Additionally, the compound could be used in the synthesis of other organic compounds with potential pharmaceutical applications. Finally, further research could be conducted to investigate the biochemical and physiological effects of this compound to better understand its potential applications in various fields of research.

Synthesis Methods

Ethyl 2-cyano-3-oxo-3-phenylpropanoate can be synthesized using a simple one-pot reaction between ethyl acetoacetate, benzaldehyde, and malononitrile. The reaction proceeds via a Knoevenagel condensation reaction, followed by a Michael addition reaction, and finally a cyclization reaction to form the desired product. The reaction is typically carried out in the presence of a base catalyst such as piperidine or pyridine, and the product is purified using column chromatography.

Scientific Research Applications

Ethyl 2-cyano-3-oxo-3-phenylpropanoate has been widely used in scientific research for the synthesis of various organic compounds. It has been used as a key reagent in the synthesis of α,β-unsaturated ketones, which have been found to exhibit a wide range of biological activities such as antibacterial, antifungal, and anticancer properties. Additionally, this compound has been used in the synthesis of chalcones, which have been found to exhibit anti-inflammatory, antioxidant, and antitumor properties.